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Compound of Interest

Compound Name:
Methyl 5-(chlorosulfonyl)-2-

hydroxybenzoate

Cat. No.: B1338609 Get Quote

For researchers, scientists, and professionals in drug development, Methyl 5-
(chlorosulfonyl)-2-hydroxybenzoate is a crucial chemical intermediate. Its unique structure,

featuring a reactive chlorosulfonyl group, a hydroxyl group, and a methyl ester on a benzene

ring, makes it a versatile building block in the synthesis of a wide array of complex molecules.

This guide provides a comprehensive overview of its synonyms, chemical properties, a detailed

experimental protocol for its synthesis, and its applications, particularly in the pharmaceutical

industry.

Chemical Identity and Synonyms
Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate is known by several names in scientific

literature and chemical catalogs. A clear understanding of these synonyms is essential for

effective literature searches and procurement.
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Identifier Value

IUPAC Name methyl 5-chlorosulfonyl-2-hydroxybenzoate[1]

CAS Number 60638-81-5[1][2][3]

Molecular Formula C₈H₇ClO₅S[1][3][4]

Molecular Weight 250.66 g/mol [3][4]

Synonyms

m90113, Benzoic acid, 5-(chlorosulfonyl)-2-

hydroxy-, methyl ester, 5-Chlorosulfonyl-2-

hydroxy-benzoic acid methyl ester, Methyl 3-

Chlorosulfonyl-6-hydroxybenzoate[1][2]

MDL Number MFCD11857789[4]

EC Number 821-913-8[1]

Physicochemical Properties
The physicochemical properties of Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate are critical

for its handling, storage, and application in chemical synthesis. The following table summarizes

key predicted and experimental data.

Property Value

Appearance White solid[2]

Boiling Point 369.7 ± 32.0 °C (Predicted)[4]

Density 1.322 ± 0.06 g/cm³ (Predicted)[4]

Storage Temperature 2-8°C[4]

Synthesis of Methyl 5-(chlorosulfonyl)-2-
hydroxybenzoate
The synthesis of Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate is typically achieved through

the chlorosulfonation of methyl salicylate. This electrophilic aromatic substitution reaction
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introduces the chlorosulfonyl group onto the benzene ring.

Experimental Protocol: Chlorosulfonation of Methyl
Salicylate
This protocol describes a representative method for the synthesis of Methyl 5-
(chlorosulfonyl)-2-hydroxybenzoate.

Materials:

Methyl Salicylate

Chlorosulfonic acid

Ice

Dichloromethane (or other suitable organic solvent)

Anhydrous sodium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place methyl

salicylate.

Cool the flask in an ice bath to 0-5°C.
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Slowly add chlorosulfonic acid (typically in a molar excess, e.g., 4-5 equivalents) to the

stirred methyl salicylate via the dropping funnel, maintaining the temperature below 10°C.

The reaction is exothermic and produces HCl gas, so it must be performed in a well-

ventilated fume hood.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified period (e.g., 2-4 hours) to ensure the reaction goes to completion.

Carefully pour the reaction mixture onto crushed ice with stirring. This will quench the

reaction and precipitate the crude product.

Extract the product into an organic solvent like dichloromethane.

Wash the organic layer with cold water and then with a saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate.

The crude product can be further purified by recrystallization from a suitable solvent system.

A similar chlorosulfonation reaction of salicylic acid with chlorosulfonic acid at 70-80°C for 1.5

hours has been reported to yield 5-chlorosulfonyl-2-hydroxybenzoic acid with a 65% yield.[5]

Synthesis Workflow
The synthesis process can be visualized as a straightforward workflow.
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A simplified workflow for the synthesis of Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate.
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Applications in Research and Drug Development
Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate is a valuable intermediate due to its reactive

chlorosulfonyl group, which readily undergoes nucleophilic substitution with amines to form

sulfonamides. This reactivity is extensively utilized in medicinal chemistry.

Pharmaceutical Synthesis: It serves as a key intermediate in the production of various active

pharmaceutical ingredients (APIs).[4] It is particularly useful in the development of anti-

inflammatory and analgesic drugs.[4] The sulfonamide derivatives synthesized from this

compound are a significant class of therapeutic agents.

Agrochemical Industry: This compound is also used in the synthesis of agrochemicals,

including sulfonylurea herbicides.[6]

Other Industrial Uses: It finds applications in the production of dyes and pigments and in the

formulation of some personal care products.[2]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate is classified as a corrosive

substance.

Hazard Statement: H314 - Causes severe skin burns and eye damage.[1]

Precautionary Statements: It is crucial to handle this chemical with appropriate personal

protective equipment (PPE), including gloves, goggles, and a lab coat. Work should be

conducted in a well-ventilated fume hood. Key precautionary measures include P260 (Do not

breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective

clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).[1]

In summary, Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate is a pivotal chemical intermediate

with significant applications in the pharmaceutical and chemical industries. Its synthesis, while

straightforward, requires careful handling due to its corrosive nature. The versatility of its
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reactive functional groups ensures its continued importance as a building block for the

discovery and development of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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